Cas no 4729-03-7 (Spiro[2.4]hepta-4,6-diene,1,2,2-trimethyl-)

• Product Name: Spiro[2.4]hepta-4,6-diene,1,2,2-trimethyl-
• CAS No: 4729-03-7
• MF: C₁₀H₁₄
• MW: 134.218163013458
• CID: 334413
• PubChem ID: 269418
• Update Time: 2025-04-19

Spiro[2.4]hepta-4,6-diene,1,2,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[2.4]hepta-4,6-diene,1,2,2-trimethyl-
• CTK4I9823; AR-1B3995; KST-1A9363; 2',2',3'-Trimethyl-spiro< 2,4> hepta-2,4-dien; AC1Q29XB; NSC110444; 1,1,2-trimethylspiro[2.4]hepta-4,6-diene; AG-J-04716; AC1L6MF3;
• NSC110444
• NSC-110444
• 1,1,2-trimethylspiro[2.4]hepta-4,6-diene
• 4729-03-7
• DTXSID30296616

• Inchi： 1S/C10H14/c1-8-9(2,3)10(8)6-4-5-7-10/h4-8H,1-3H3
• InChI Key： SPTVCXOUSWPSHV-UHFFFAOYSA-N
• SMILES： C1(C)(C)C(C)C21C=CC=C2

Computed Properties

• Exact Mass: 134.10962
• Monoisotopic Mass: 134.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 165.3°Cat760mmHg
• Flash Point: 37.5°C
• Refractive Index: 1.522
• PSA: 0
• LogP: 2.77470